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Compound of Interest

Compound Name:
(4-Amino-2-chlorophenyl)-

phenylmethanol

Cat. No.: B4447576

Get Quote

Executive Summary & Chemical Identity
(4-Amino-2-chlorophenyl)-phenylmethanol is a functionalized benzhydrol derivative

characterized by the presence of an electron-withdrawing chlorine atom at the ortho position

and an electron-donating amino group at the para position relative to the central carbinol

carbon.[1]

This compound serves as a critical scaffold in Medicinal Chemistry, specifically in the synthesis

of Tyrosine Kinase Inhibitors (TKIs) (e.g., quinazoline derivatives) and Next-Generation

Antihistamines where the benzhydryl moiety is required for receptor binding affinity.
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Property Detail

IUPAC Name (4-Amino-2-chlorophenyl)(phenyl)methanol

Common Name 4-Amino-2-chlorobenzhydrol

Molecular Formula C₁₃H₁₂ClNO

Molecular Weight 233.69 g/mol

CAS Number Not Widely Listed (See Note below)

Precursor CAS 61747-12-4 (4-Amino-2-chlorobenzophenone)

SMILES NC1=CC(Cl)=C(C(O)C2=CC=CC=C2)C=C1

Appearance Off-white to pale yellow crystalline solid

Solubility
Soluble in DMSO, MeOH, EtOH; Sparingly

soluble in Water

Critical Note on Sourcing: This specific alcohol is often synthesized in situ or on-demand due to

the stability of its ketone precursor. Commercial procurement typically focuses on the precursor

4-Amino-2-chlorobenzophenone (CAS 61747-12-4), which is then reduced to the target alcohol.

Synthesis & Reaction Mechanism
The most robust route to (4-Amino-2-chlorophenyl)-phenylmethanol is the chemoselective

reduction of 4-amino-2-chlorobenzophenone. This protocol avoids the protection/deprotection

steps often required when starting from 4-nitro-2-chlorobenzophenone.

Reaction Pathway (DOT Visualization)
The following diagram illustrates the synthesis from the ketone precursor and potential

downstream coupling.
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Figure 1: Chemoselective reduction pathway for the synthesis of the target benzhydrol.

Validated Experimental Protocol
Objective: Synthesis of 10g of (4-Amino-2-chlorophenyl)-phenylmethanol.

Reagents:

4-Amino-2-chlorobenzophenone (10.0 g, 43.2 mmol)

Sodium Borohydride (NaBH₄) (1.63 g, 43.2 mmol) [1.0 eq]

Methanol (anhydrous) (100 mL)

Acetic Acid (glacial) (for quenching)

Step-by-Step Methodology:

Dissolution: Charge 4-amino-2-chlorobenzophenone and Methanol into a 250 mL 3-neck

round-bottom flask equipped with a thermometer and nitrogen inlet. Stir until fully dissolved.

Cooling: Cool the solution to 0–5°C using an ice/salt bath. Causality: Low temperature

prevents over-reduction or side reactions with the amino group.

Reduction: Add NaBH₄ portion-wise over 30 minutes. Note: Exothermic reaction; maintain

internal temperature <10°C.

Monitoring: Stir at 0°C for 1 hour, then allow to warm to room temperature (20-25°C). Monitor

by TLC (Eluent: Hexane/EtOAc 7:3). The ketone spot (Rf ~0.6) should disappear, and the
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alcohol spot (Rf ~0.3) should appear.

Quenching: Carefully quench the reaction with Glacial Acetic Acid (dropwise) until pH ~6-7.

Extraction: Evaporate Methanol under reduced pressure. Resuspend the residue in Water

(50 mL) and extract with Ethyl Acetate (3 x 50 mL).

Purification: Wash combined organics with Brine, dry over Na₂SO₄, and concentrate.

Recrystallize from Hexane/Ethanol to obtain the pure product.

Analytical Characterization
To validate the identity and purity of the synthesized intermediate, the following analytical

parameters must be met.

HPLC Method (Reverse Phase)
This method separates the target alcohol from the ketone precursor and potential des-chloro

impurities.

Parameter Condition

Column
C18 (e.g., Agilent Zorbax Eclipse Plus), 150 x

4.6 mm, 3.5 µm

Mobile Phase A 0.1% Phosphoric Acid in Water

Mobile Phase B Acetonitrile

Gradient
0-2 min: 10% B; 2-15 min: 10%→90% B; 15-20

min: 90% B

Flow Rate 1.0 mL/min

Detection UV @ 254 nm (Aromatic) and 210 nm

Retention Time Ketone (~12.5 min); Target Alcohol (~9.8 min)

Spectroscopic Identification
¹H NMR (400 MHz, DMSO-d₆):
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δ 5.85 (d, 1H, CH-OH) – Diagnostic benzylic proton.

δ 6.10 (d, 1H, -OH) – Hydroxyl proton (exchangeable).

δ 5.40 (s, 2H, -NH₂) – Broad singlet for amino group.

δ 6.50–7.40 (m, 8H, Aromatic protons) – Complex region due to non-equivalence caused

by the chiral center.

Mass Spectrometry (ESI+):

[M+H]⁺ = 234.1 (Consistent with C₁₃H₁₂ClNO).

Isotope Pattern: 3:1 ratio for M and M+2 peaks (confirming presence of one Chlorine

atom).

Applications in Drug Development
(4-Amino-2-chlorophenyl)-phenylmethanol acts as a versatile Pharmacophore Scaffold.[1]

Tyrosine Kinase Inhibitor (TKI) Synthesis
The 4-amino group serves as a nucleophile to attach the benzhydryl moiety to quinazoline or

pyrimidine cores, a common structural motif in EGFR inhibitors.

Mechanism: The steric bulk of the ortho-chloro group forces the phenyl rings into a non-

planar conformation, often improving selectivity for the ATP-binding pocket of kinases.

Antihistamine Derivatization
Similar to Cetirizine or Hydroxyzine, the benzhydryl hydroxyl group can be converted to a

chloride (using SOCl₂) and then coupled with piperazine derivatives.

Advantage:[2][3][4][5][6] The 4-amino group allows for further functionalization (e.g.,

sulfonylation or amidation) to tune lipophilicity (LogP) and blood-brain barrier penetration.

Workflow: Downstream Coupling (DOT Visualization)
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Figure 2: Divergent synthesis pathways utilizing the target alcohol as a core scaffold.

Safety & Handling (SDS Summary)
While specific toxicological data for the alcohol is limited, it should be handled with the same

precautions as its ketone precursor and chlorobenzene derivatives.
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Hazard Class Statement Precaution

Acute Toxicity Harmful if swallowed (H302)
Do not eat, drink, or smoke

when using.

Skin Irritation Causes skin irritation (H315)
Wear nitrile gloves (min

0.11mm).

Eye Irritation
Causes serious eye irritation

(H319)
Wear safety goggles.

STOT-SE
May cause respiratory irritation

(H335)
Use only in a fume hood.

References
EvitaChem.(4-Amino-2-chlorophenyl)-phenylmethanol Product Page. Retrieved from

(Catalog Number: EVT-4582994).

National Center for Biotechnology Information (2024).PubChem Compound Summary for

CID 61747-12-4 (4-Amino-2-chlorobenzophenone). Retrieved from .

ChemicalBook.4-Amino-2-chlorobenzophenone Properties and Synthesis. Retrieved from .

Google Patents.Process for the preparation of benzhydryl derivatives (WO1996015118A1).

Retrieved from .

Santa Cruz Biotechnology.4-Amino-2-chlorobenzophenone (Precursor). Retrieved from .

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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